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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082

3-Bromoisoquinoline is a solid, heterocyclic aromatic compound. Its core chemical and
physical characteristics are summarized below, providing essential data for researchers in
experimental design and execution.

Property Value

Molecular Formula CoHeBIN[1][2]

Molecular Weight 208.05 g/mol [1][2][3]

CAS Number 34784-02-6[1]

Melting Point 63-64 °C[2]

Boiling Point 316.3 £ 15.0 °C (Predicted)[2]
Appearance Solid

Experimental Protocols

A common method for the preparation of 3-Bromoisoquinoline involves the direct bromination
of isoquinoline. The following protocol is a representative example of this synthesis.

Synthesis of 3-Bromoisoquinoline from Isoquinoline[4]
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Objective: To synthesize 3-Bromoisoquinoline via electrophilic bromination of isoquinoline

using N-bromosuccinimide (NBS).

Materials:

Isoquinoline (24 g, 186 mmol)

N-bromosuccinimide (NBS) (36.2 g, 204.6 mmol)

Acetic acid (50 mL)

Ethyl acetate

Hexane

Procedure:

A solution of isoquinoline (186 mmol) in 50 mL of acetic acid is prepared in a suitable
reaction vessel.

N-bromosuccinimide (204.6 mmol) is added slowly to the stirred solution at room
temperature.

The reaction mixture is then heated to 100 °C.

The mixture is maintained at this temperature overnight to ensure the reaction goes to
completion.

After cooling to room temperature, the solvent is removed under reduced pressure.

The resulting crude product is purified using flash column chromatography with an eluent of
5% ethyl acetate in hexane.

The final product, 3-Bromoisoquinoline, is collected. The reported yield for this specific
protocol was 23.8%.[4]

Safety Information:
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e Hazards: Toxic if swallowed, causes skin irritation, and causes serious eye damage.[5]
o Target Organs: May cause respiratory irritation.

e Precautions: Wear protective gloves, clothing, and eye/face protection. Handle in a well-

ventilated area.

Synthesis Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 3-Bromoisoquinoline as

described in the experimental protocol.
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Y

Reactants:
- Isoquinoline
- N-Bromosuccinimide (NBS)
- Acetic Acid

1. Mix Reagents
(Room Temperature)

2. Heat Mixture
(100 °C, Overnight)

3. Cool to Room Temperature

\4

4. Concentrate under
Reduced Pressure

5. Purify via Flash
Column Chromatography

Final Product:
3-Bromoisoquinoline

Click to download full resolution via product page

Workflow for the synthesis of 3-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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